3,6-dimethyl-N-(1-methyl-3-phenylpropyl)isoxazolo[5,4-b]pyridine-4-carboxamide

• IUPAC Name: 3,6-dimethyl-N-(4-phenylbutan-2-yl)-[1,2]oxazolo[5,4-b]pyridine-4-carboxamide
• InChI: InChI=1S/C19H21N3O2/c1-12(9-10-15-7-5-4-6-8-15)20-18(23)16-11-13(2)21-19-17(16)14(3)22-24-19/h4-8,11-12H,9-10H2,1-3H3,(H,20,23)
• InChI Key: RNWGEKPOZWAYRG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=NOC2=N1)C)C(=O)NC(C)CCC3=CC=CC=C3
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

3,6-dimethyl-N-(1-methyl-3-phenylpropyl)isoxazolo[5,4-b]pyridine-4-carboxamide is a novel compound that has been synthesized for scientific research purposes. This compound belongs to the isoxazolo[5,4-b]pyridine class of compounds, which have been found to have potential therapeutic applications.

Mechanism of Action

The mechanism of action of 3,6-dimethyl-N-(1-methyl-3-phenylpropyl)isoxazolo[5,4-b]pyridine-4-carboxamide involves the modulation of ion channels in the brain. Specifically, this compound has been found to modulate the activity of the NMDA receptor, which is involved in learning and memory processes. By modulating the activity of this receptor, this compound has the potential to enhance cognitive function and memory.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,6-dimethyl-N-(1-methyl-3-phenylpropyl)isoxazolo[5,4-b]pyridine-4-carboxamide are still being studied. However, preliminary studies have shown that this compound has the potential to enhance cognitive function and memory. It has also been found to have potential therapeutic applications in the treatment of neurodegenerative disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 3,6-dimethyl-N-(1-methyl-3-phenylpropyl)isoxazolo[5,4-b]pyridine-4-carboxamide in lab experiments is that it has the potential to enhance cognitive function and memory, making it a useful tool for studying learning and memory processes. However, one limitation of using this compound is that its mechanism of action is still not fully understood, which makes it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 3,6-dimethyl-N-(1-methyl-3-phenylpropyl)isoxazolo[5,4-b]pyridine-4-carboxamide. One direction is to further study its mechanism of action, in order to better understand how it modulates ion channels in the brain. Another direction is to study its potential therapeutic applications in the treatment of neurodegenerative disorders such as Alzheimer's disease. Additionally, further studies could be conducted to investigate its potential as a cognitive enhancer.

Scientific Research Applications

3,6-dimethyl-N-(1-methyl-3-phenylpropyl)isoxazolo[5,4-b]pyridine-4-carboxamide has been synthesized for scientific research purposes. This compound has potential applications in the field of neuroscience, as it has been found to modulate the activity of certain ion channels in the brain. It has also been found to have potential therapeutic applications in the treatment of neurodegenerative disorders such as Alzheimer's disease.